Cas no 1804224-35-8 (Ethyl 2-amino-4-(2-cyanoethyl)benzoate)

Ethyl 2-amino-4-(2-cyanoethyl)benzoate is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity due to the presence of both an amino and cyanoethyl group. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where its structural features enable the construction of complex heterocycles or functionalized aromatic systems. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for multistep synthetic routes. The cyanoethyl group offers additional utility in nucleophilic addition or cyclization reactions.

Ethyl 2-amino-4-(2-cyanoethyl)benzoate structure

1804224-35-8 structure

Product Name:Ethyl 2-amino-4-(2-cyanoethyl)benzoate

CAS No:1804224-35-8

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

CID:4957451

Update Time:2025-10-23

Ethyl 2-amino-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-4-(2-cyanoethyl)benzoate
- Inchi： 1S/C12H14N2O2/c1-2-16-12(15)10-6-5-9(4-3-7-13)8-11(10)14/h5-6,8H,2-4,14H2,1H3
- InChI Key： SRBDYOHJAPAQOP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=CC=1N)CCC#N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 282
XLogP3: 2.5
Topological Polar Surface Area: 76.1

Ethyl 2-amino-4-(2-cyanoethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015005474-250mg	Ethyl 2-amino-4-(2-cyanoethyl)benzoate	1804224-35-8	97%	250mg	475.20 USD	2021-06-21
Alichem	A015005474-500mg	Ethyl 2-amino-4-(2-cyanoethyl)benzoate	1804224-35-8	97%	500mg	831.30 USD	2021-06-21
Alichem	A015005474-1g	Ethyl 2-amino-4-(2-cyanoethyl)benzoate	1804224-35-8	97%	1g	1,564.50 USD	2021-06-21

Ethyl 2-amino-4-(2-cyanoethyl)benzoate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on Ethyl 2-amino-4-(2-cyanoethyl)benzoate

Recent Advances in the Study of Ethyl 2-amino-4-(2-cyanoethyl)benzoate (CAS: 1804224-35-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-4-(2-cyanoethyl)benzoate (CAS: 1804224-35-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

One of the most notable advancements in the study of Ethyl 2-amino-4-(2-cyanoethyl)benzoate is its role in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to identify the most promising candidates, with Ethyl 2-amino-4-(2-cyanoethyl)benzoate serving as a critical scaffold for further optimization.

In addition to its applications in oncology, recent research has explored the neuroprotective properties of Ethyl 2-amino-4-(2-cyanoethyl)benzoate. A 2022 paper in ACS Chemical Neuroscience reported that this compound and its analogs can modulate glutamate receptor activity, offering potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease. The study employed electrophysiological recordings and behavioral assays to validate these effects, providing a strong foundation for future preclinical studies.

The synthesis and characterization of Ethyl 2-amino-4-(2-cyanoethyl)benzoate have also been the subject of recent investigations. A 2023 article in Organic & Biomolecular Chemistry detailed an improved synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors utilized green chemistry principles to minimize environmental impact, highlighting the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the potential applications of Ethyl 2-amino-4-(2-cyanoethyl)benzoate appear vast. Ongoing research is exploring its utility in targeted drug delivery systems, where its chemical properties may enable the development of more efficient and less toxic therapeutics. Furthermore, collaborations between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs across multiple disease areas.

In conclusion, Ethyl 2-amino-4-(2-cyanoethyl)benzoate (CAS: 1804224-35-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, paving the way for future innovations in drug discovery and development. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics.